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Introduction
Tetrapropylammonium iodide (TPAI), with the chemical formula C₁₂H₂₈IN, is a quaternary

ammonium salt that has garnered significant interest in various fields of chemical and materials

science.[1][2] Structurally, it consists of a central nitrogen atom covalently bonded to four propyl

groups, forming a tetrapropylammonium cation, and an associated iodide anion.[2] This

composition imparts a unique combination of properties, making it a versatile compound for

applications ranging from phase-transfer catalysis to an essential component in the electrolytes

of dye-sensitized solar cells (DSSCs).[3][4] This technical guide provides a comprehensive

overview of the core physical and chemical properties of TPAI, detailed experimental protocols

for its synthesis and characterization, and visualizations of its mechanistic roles in key

applications.

Physical and Chemical Properties
TPAI is typically a white to off-white or light yellow crystalline solid.[2][5] It is known to be

hygroscopic and should be stored in a dry, inert atmosphere.[6][7]
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The fundamental physical and chemical properties of TPAI are summarized in the table below

for quick reference.

Property Value Reference(s)

Molecular Formula C₁₂H₂₈IN [5]

Molecular Weight 313.26 g/mol [5]

IUPAC Name Tetrapropylazanium iodide [3]

CAS Number 631-40-3 [5]

Appearance
White to off-white crystalline

solid/powder
[2]

Melting Point
280-285 °C (with

decomposition)
[6][8]

Density 1.313 g/cm³ [6]

Vapor Pressure 0.00000001 mmHg [5]

Solubility Profile
TPAI's ionic nature dictates its solubility, making it highly soluble in polar solvents while having

limited solubility in nonpolar organic solvents. A detailed summary of its solubility in various

common laboratory solvents is provided below.
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Solvent
Solubility ( g/100 g
of solvent)

Temperature (°C) Reference(s)

Water 18.64 25 [9]

Methanol 72.2 0 [9]

Methanol 124.06 25 [9]

Ethanol 8.86 0 [9]

Ethanol 30.34 25 [9]

1-Butanol 6.5 25 [9]

Acetonitrile 17.98 0 [9]

Acetonitrile 27.8 25 [9]

Acetone 5.15 25 [9]

Chloroform 54.6 25 [9]

Ethyl Acetate 0.07 25 [9]

Nitrobenzene 4.8 25 [9]

Crystal Structure
TPAI crystallizes in an orthorhombic system, which describes the geometry of its unit cell. The

specific parameters of its crystal lattice have been determined by X-ray crystallography.

Crystal
System

Space
Group

a b c α, β, γ
Referenc
e(s)

Orthorhom

bic
P 2₁ 2₁ 2₁ 14.037 Å 11.716 Å 9.302 Å 90° [5]
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Spectroscopic Analysis
Spectroscopic data is crucial for the structural elucidation and identification of TPAI. Standard

spectroscopic data are available through various chemical databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show three distinct signals

corresponding to the methyl (CH₃), methylene (CH₂), and alpha-methylene (N-CH₂)

protons of the propyl chains. The typical pattern would be a triplet for the terminal methyl

group, a sextet for the central methylene group, and a triplet for the methylene group

attached to the nitrogen.

¹³C NMR: The carbon NMR spectrum will display three signals for the three chemically

non-equivalent carbon atoms of the propyl chains.[5][10] The carbon attached to the

nitrogen will be the most downfield. The presence of iodine can induce a "heavy-atom

effect," potentially causing shifts to lower frequencies.[11]

Vibrational Spectroscopy:

Fourier-Transform Infrared (FTIR) Spectroscopy: The IR spectrum of TPAI is characterized

by strong absorption bands corresponding to the C-H stretching and bending vibrations of

the alkyl chains. The absence of other functional group signals confirms the purity of the

quaternary ammonium salt.[6][7]

Raman Spectroscopy: Raman spectroscopy is complementary to FTIR and is particularly

useful for analyzing the vibrations of the iodide anion, especially in electrolyte applications

where polyiodide species like I₃⁻ and I₅⁻ may form. The symmetric stretch of the I₃⁻ anion

typically appears around 112-116 cm⁻¹, while other polyiodide species can be observed at

approximately 140-155 cm⁻¹.[12][13]

Electrochemical Properties
The electrochemical behavior of TPAI is central to its application in devices like dye-sensitized

solar cells. Cyclic voltammetry (CV) is a key technique used to study the redox processes of

iodide-containing electrolytes. The oxidation of iodide (I⁻) occurs in a two-step process: first to

triiodide (I₃⁻) and then to iodine (I₂). The corresponding reduction peaks are observed on the
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reverse scan.[14] The redox potentials are dependent on the solvent and supporting electrolyte

used but are crucial for ensuring efficient dye regeneration in DSSCs.[15]

Experimental Protocols
Synthesis of Tetrapropylammonium Iodide
TPAI is commonly synthesized via the Menshutkin reaction, which involves the alkylation of a

tertiary amine.[16]

Objective: To synthesize TPAI from tripropylamine and 1-iodopropane.

Materials:

Tripropylamine

1-Iodopropane

Ethanol (or another suitable polar aprotic solvent)

Diethyl ether

Procedure:

In a round-bottom flask, dissolve tripropylamine in a minimal amount of ethanol.

Add a stoichiometric equivalent of 1-iodopropane to the solution.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) for

several hours to overnight. The progress can be monitored by TLC.

As the reaction proceeds, the TPAI product will precipitate from the solution as a white solid.

Cool the mixture to enhance precipitation and collect the crude product by vacuum filtration.

Wash the collected solid with cold diethyl ether to remove unreacted starting materials.

Proceed to purification.
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Purification by Recrystallization
Objective: To purify crude TPAI.

Procedure:

Dissolve the crude TPAI solid in a minimum volume of hot ethanol (or a mixture of ethanol

and water).[7]

Once fully dissolved, allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent (the same solvent system used for

recrystallization).

Dry the purified TPAI crystals in a vacuum oven at a moderate temperature (e.g., 50 °C).[7]

Synthesis and Purification of TPAI

Synthesis (Menshutkin Reaction) Purification

Tripropylamine +
1-Iodopropane Dissolve in Ethanol React with Stirring

(Room Temp or Gentle Heat)
Precipitation of

Crude TPAI
Dissolve Crude TPAI

in Hot Ethanol
Crude Product Cool Slowly to

Crystallize Vacuum Filtration Wash with Cold Solvent Dry Under Vacuum Pure TPAI Crystals

Click to download full resolution via product page

Workflow for the synthesis and purification of TPAI.

Measurement of Ionic Conductivity
Objective: To determine the ionic conductivity of a TPAI-based electrolyte.

Methodology: Electrochemical Impedance Spectroscopy (EIS) is the standard method.

Procedure:
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Electrolyte Preparation: Prepare a solution of TPAI of known concentration in a suitable

solvent (e.g., acetonitrile, propylene carbonate). For DSSC applications, iodine (I₂) is

typically added to form the I⁻/I₃⁻ redox couple.

Cell Assembly: Place the electrolyte in a conductivity cell. A common setup uses two parallel

blocking electrodes (e.g., stainless steel or platinum) separated by a known distance.[4]

EIS Measurement: Connect the cell to a potentiostat equipped with a frequency response

analyzer.

Apply a small AC voltage (e.g., 10-50 mV) over a wide frequency range (e.g., 1 MHz to 0.1

Hz).[4]

Data Analysis: Plot the impedance data as a Nyquist plot (Z'' vs. Z'). The bulk resistance

(R_b) of the electrolyte is determined from the high-frequency intercept of the semicircle with

the real axis.

Conductivity Calculation: Calculate the ionic conductivity (σ) using the formula: σ = L / (R_b *

A), where L is the distance between the electrodes and A is the electrode area.

Cyclic Voltammetry (CV) Analysis
Objective: To study the redox behavior of a TPAI-based electrolyte.

Procedure:

Electrolyte Preparation: Prepare the TPAI and iodine solution as described for the

conductivity measurement. A supporting electrolyte (e.g., tetrabutylammonium perchlorate)

may be added to minimize solution resistance, though TPAI itself is an electrolyte.

Cell Assembly: Use a standard three-electrode electrochemical cell containing a working

electrode (e.g., glassy carbon, platinum), a reference electrode (e.g., Ag/AgCl), and a

counter electrode (e.g., platinum wire).

Deoxygenation: Purge the solution with an inert gas (e.g., nitrogen or argon) for 10-15

minutes to remove dissolved oxygen, which can interfere with the measurement.
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CV Scan: Scan the potential between set limits (e.g., from a potential where no reaction

occurs to beyond the oxidation peaks and back). The scan rate (e.g., 50-100 mV/s) can be

varied to investigate the kinetics of the reaction.[14]

Data Analysis: The resulting voltammogram will show the oxidation and reduction peaks

corresponding to the I⁻/I₃⁻ and I₃⁻/I₂ redox couples.

Key Applications and Mechanisms
Phase-Transfer Catalysis
TPAI is an effective phase-transfer catalyst (PTC), facilitating reactions between reactants

located in immiscible phases (e.g., an aqueous and an organic phase).[2][3] The

tetrapropylammonium cation (Q⁺) is lipophilic enough to be soluble in the organic phase, while

its positive charge allows it to pair with an anion (X⁻) from the aqueous phase. This ion-pair

(Q⁺X⁻) is transported into the organic phase, where the "naked" anion exhibits enhanced

reactivity.[17][18]

Mechanism of Phase-Transfer Catalysis with TPAI

Organic Phase

Aqueous-Organic
Interface

Aqueous Phase

R-Y (Substrate)

Reaction:
Q⁺X⁻ + R-Y → R-X + Q⁺Y⁻

R-X (Product) Q⁺Y⁻

Q⁺Y⁻

Return to
Aqueous Phase

Q⁺X⁻ M⁺X⁻ (Reactant Salt) M⁺Y⁻ (Byproduct)Q⁺X⁻

Transfer to
Organic Phase
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TPAI (Q⁺I⁻) facilitates the transfer of anions across phases.

Dye-Sensitized Solar Cells (DSSCs)
In DSSCs, the electrolyte is responsible for regenerating the oxidized dye sensitizer and

transporting charge to the counter electrode. TPAI, in combination with iodine, forms the I⁻/I₃⁻

redox couple, which is a highly effective electrolyte system.[4] The process involves the iodide

ion (I⁻) donating an electron to the oxidized dye, becoming triiodide (I₃⁻). The triiodide then

diffuses to the counter electrode, where it is reduced back to iodide, completing the circuit.[19]

Role of TPAI Electrolyte in a Dye-Sensitized Solar Cell

Photoanode (TiO₂ + Dye)

Electrolyte
(TPAI/I₂ → 3I⁻ / I₃⁻)

2. Dye Regeneration
(2Dye⁺ + 3I⁻ → 2Dye + I₃⁻)

External Circuit
(Load)

1. e⁻ injection

Counter Electrode
(e.g., Platinum)

3. Redox Mediator Diffusion
5. Mediator Regeneration

(I₃⁻ + 2e⁻ → 3I⁻) 4. e⁻ collection

Light (hν)

Click to download full resolution via product page

Charge transport and regeneration cycle in a DSSC with TPAI.

Safety and Handling
TPAI presents moderate health hazards and requires careful handling in a laboratory setting.
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Hazard Identification
GHS Classification: Causes skin irritation (H315), causes serious eye irritation (H319), and

may cause respiratory irritation (H335).[5]

Physical Hazards: The compound is hygroscopic and sensitive to light.[6][14]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[6] Handle in a well-ventilated area or fume hood.

Toxicological Data
Test Species Route Value Reference(s)

LD50 Mouse Intravenous 5.6 mg/kg [5][20]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical

advice.[6]

Skin Contact: Wash off with soap and plenty of water.[20]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.[20]

Conclusion
Tetrapropylammonium iodide is a quaternary ammonium salt with a well-defined set of

physical, chemical, and electrochemical properties that make it highly valuable in synthetic

chemistry and materials science. Its utility as a phase-transfer catalyst and as a redox mediator

in dye-sensitized solar cells is well-established. Proper understanding of its properties,

synthesis, and handling procedures, as outlined in this guide, is essential for its effective and

safe application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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